Cas no 1396746-68-1 (3-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-(thiophen-2-yl)urea)

• Product Name: 3-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-(thiophen-2-yl)urea
• CAS No: 1396746-68-1
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 6323153
• PubChem ID: 71781649
• Update Time: 2024-01-13

3-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-1-(thiophen-2-yl)urea
• 1396746-68-1
• 3-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-1-(thiophen-2-yl)urea
• VU0524719-1
• 1-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-3-thiophen-2-ylurea
• F5857-1096
• AKOS024523448
• 1-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-(thiophen-2-yl)urea

• Inchi： 1S/C12H15N3O2S/c1-15-6-2-4-9(15)10(16)8-13-12(17)14-11-5-3-7-18-11/h2-7,10,16H,8H2,1H3,(H2,13,14,17)
• InChI Key： BUWBXNUAWYSIRO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC(C1=CC=CN1C)O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles